Cas no 2090230-04-7 (5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid)
2090230-04-7 structure
Product Name:5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid
CAS No:2090230-04-7
MF:C9H9N3O3
MW:207.186061620712
CID:5901906
PubChem ID:131568136
Update Time:2024-01-10
5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid
- EN300-1806725
- 2090230-04-7
-
- Inchi： 1S/C9H9N3O3/c1-5-6(3-10-12(5)2)8-7(9(13)14)4-11-15-8/h3-4H,1-2H3,(H,13,14)
- InChI Key： GPXANMGDTSSXOF-UHFFFAOYSA-N
- SMILES： O1C(=C(C(=O)O)C=N1)C1C=NN(C)C=1C
Computed Properties
- Exact Mass: 207.06439116g/mol
- Monoisotopic Mass: 207.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 81.2Ų
5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1806725-0.05g |
5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid |
2090230-04-7 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1806725-0.1g |
5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid |
2090230-04-7 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1806725-0.25g |
5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid |
2090230-04-7 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1806725-0.5g |
5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid |
2090230-04-7 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1806725-1.0g |
5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid |
2090230-04-7 | 1g |
$1286.0 | 2023-06-02 | ||
| Enamine | EN300-1806725-2.5g |
5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid |
2090230-04-7 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1806725-5.0g |
5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid |
2090230-04-7 | 5g |
$3728.0 | 2023-06-02 | ||
| Enamine | EN300-1806725-10.0g |
5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid |
2090230-04-7 | 10g |
$5528.0 | 2023-06-02 | ||
| Enamine | EN300-1806725-1g |
5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid |
2090230-04-7 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1806725-5g |
5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid |
2090230-04-7 | 5g |
$2650.0 | 2023-09-19 |
5-(1,5-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-4-carboxylic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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